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Temuterkib (also known as LY3214996) is a novel, highly selective oral inhibitor of ERK1 and ERK2

(also known as MAPK3 and MAPK1), which are key components of the MAPK/ERK signaling pathway.

This pathway is frequently hyperactivated in many cancers [1] [2].

The table below summarizes the core characteristics of Temuterkib:

Attribute Details

Mechanism of Action Inhibitor of ERK1 and ERK2 (IC50 of 5 nM for each in biochemical assays)
[3] [4].

Primary Indication
(Under Investigation)

Cancers with alterations in the MAPK pathway (e.g., BRAF, NRAS, or KRAS
mutations) [3] [1].

Key Preclinical
Findings

Potently inhibits tumor growth in BRAF or RAS mutant xenograft models
(melanoma, colorectal, lung, pancreatic cancer). Shows synergy in

combination with CDK4/6 inhibitors (e.g., abemaciclib) [3] [4].

| Clinical Trial Status (Examples) | Phase II: Pancreatic Cancer, Solid Tumors [5]. Phase I/II: Colorectal

Cancer [5]. Phase 0/2: Recurrent Glioblastoma (in combination with Abemaciclib, NCT04391595) [6]. | |

Reported Tolerability | Preclinical studies indicate it is "well tolerated" in animal models [3] [4]. Specific

adverse event profiles from clinical trials are not detailed in the searched literature. |
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Experimental Data and Methodologies

For research purposes, here are key experimental details from the literature:

In Vitro Potency Assay: The IC50 value of 5 nM for ERK1/2 was determined in biochemical assays.

Cellular potency was demonstrated by inhibiting phosphorylation of the downstream biomarker RSK1
(p-RSK1) in cancer cell lines with MAPK pathway alterations [3] [4].

In Vivo Efficacy Models: Anti-tumor activity was evaluated in human cancer xenograft models in
immunocompromised (NSG) mice. Animals were typically administered Temuterkib orally at doses

such as 100 mg/kg, with tumor growth inhibition and biomarker modulation (e.g., p-RSK1 levels in
tumors) as key readouts [3].

Analytical Method for Quantification: A sensitive LC-MS/MS method has been validated for
determining Temuterkib concentrations in biological specimens like human plasma, brain tumor

tissue, and cerebrospinal fluid. This method has a dynamic range of 0.2–500 nM and is used in
clinical trials to assess drug penetration, particularly in brain tumors [7].

The MAPK/ERK Pathway and Temuterkib's Role

The following diagram illustrates the signaling pathway targeted by Temuterkib and its logical position

within the cellular signaling cascade, which is frequently dysregulated in cancer.
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Therapeutic Index Context: The therapeutic index (TI) is a quantitative measure of a drug's safety,

comparing the dose that causes toxicity to the dose that produces the therapeutic effect [8]. While
specific TI values for Temuterkib are not published, its documented preclinical tolerability and

efficacy provide initial, qualitative insights into its therapeutic window [3] [4].
Combination Therapy Potential: A prominent research direction is the combination of Temuterkib
with other agents, especially CDK4/6 inhibitors like abemaciclib. Preclinical data suggests this
combination is well-tolerated and leads to potent tumor growth inhibition or regression in KRAS

mutant models [3] [7] [6].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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